N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)pyrimidine-2-carboxamide

• IUPAC Name: N-[4-[2-(2-methyl-2,3-dihydroindol-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]pyrimidine-2-carboxamide
• InChI: InChI=1S/C19H17N5O2S/c1-12-9-13-5-2-3-6-15(13)24(12)16(25)10-14-11-27-19(22-14)23-18(26)17-20-7-4-8-21-17/h2-8,11-12H,9-10H2,1H3,(H,22,23,26)
• InChI Key: LQVSUJCWZFTNIR-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1C(=O)CC3=CSC(=N3)NC(=O)C4=NC=CC=N4
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1286716-88-8

Description

N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C19H17N5O2S and its molecular weight is 379.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Compounds

The research into compounds related to N-(4-(2-(2-methylindolin-1-yl)-2-oxoethyl)thiazol-2-yl)pyrimidine-2-carboxamide primarily focuses on the synthesis of novel heterocyclic compounds and their potential biological activities. For example, Abu‐Hashem et al. (2020) synthesized various novel heterocyclic compounds derived from visnaginone and khellinone, which included thiazolopyrimidine derivatives. These compounds showed potential as cyclooxygenase inhibitors and displayed analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Medicinal Chemistry Strategies

The compound and its derivatives are also explored for their relevance in medicinal chemistry. Linton et al. (2011) discussed strategies to reduce metabolism mediated by aldehyde oxidase in imidazo[1,2-a]pyrimidine derivatives, indicating the compound's relevance in drug discovery and optimization (Linton et al., 2011).

Antimicrobial and Anticancer Activity

Some derivatives of the compound show promising antimicrobial and anticancer activities. For instance, Verma and Verma (2022) synthesized derivatives of pyrimidine clubbed with thiazolidinone, which demonstrated significant antimicrobial and anticancer activities against various strains and cancer cell lines (Verma & Verma, 2022).

Synthesis of Related Compounds

The synthesis of related compounds, such as thiazolo[5,4-d]pyrimidines, has been reported by Singh et al. (2013), where these compounds were synthesized using a recyclable KF/alumina catalyst and exhibited antiproliferative and apoptosis-inducing activities (Singh et al., 2013).